Cas no 1479758-33-2 (1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine)

• Product Name: 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine
• CAS No: 1479758-33-2
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 4779285
• Update Time: 2025-06-09

1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophene-2-carbonyl)azetidin-3-amine
• (3-aminoazetidin-1-yl)-(1-benzothiophen-2-yl)methanone
• 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine

• Inchi： 1S/C12H12N2OS/c13-9-6-14(7-9)12(15)11-5-8-3-1-2-4-10(8)16-11/h1-5,9H,6-7,13H2
• InChI Key： ZFLUWVUGYCMDSV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1CC(C1)N)=O

Computed Properties

• Exact Mass: 232.06703418 g/mol
• Monoisotopic Mass: 232.06703418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.30
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine

Comprehensive Overview of 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine (CAS No. 1479758-33-2)

1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine (CAS No. 1479758-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its benzothiophene and azetidine moieties, is a subject of interest for researchers exploring novel drug candidates and bioactive molecules. Its molecular framework combines the aromaticity of benzothiophene with the constrained ring system of azetidine, making it a valuable scaffold for medicinal chemistry.

The growing demand for heterocyclic compounds in drug discovery has placed 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine at the forefront of innovation. Researchers are particularly intrigued by its potential role in targeting enzyme inhibitors and receptor modulators, which are critical in treating various diseases. The compound's carbonyl linkage and amine functionality further enhance its reactivity, enabling diverse synthetic modifications for optimized bioactivity. This adaptability aligns with current trends in precision medicine and structure-activity relationship (SAR) studies.

In the context of drug development, CAS No. 1479758-33-2 is often explored for its pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes are crucial for designing orally bioavailable therapeutics, a key focus area in modern pharmacology. Additionally, the compound's benzothiophene core is known for its electron-rich nature, which can facilitate interactions with biological targets like G-protein-coupled receptors (GPCRs) or kinases. Such interactions are pivotal in developing treatments for conditions ranging from inflammatory diseases to neurological disorders.

From a synthetic chemistry perspective, 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine offers a versatile platform for structure-based drug design. Its azetidine ring introduces rigidity, which can improve binding affinity and selectivity—a hot topic in fragment-based drug discovery. Recent advancements in catalysis and green chemistry have also streamlined the synthesis of such compounds, addressing industry demands for sustainable methodologies. This aligns with the broader push toward environmentally friendly and cost-effective pharmaceutical production.

The compound's relevance extends to academic research, where it serves as a model for studying molecular interactions and conformational dynamics. Tools like X-ray crystallography and NMR spectroscopy are frequently employed to elucidate its 3D structure, providing insights into its bioactive conformations. Such studies are essential for optimizing lead compounds in high-throughput screening (HTS) campaigns, a common strategy in drug discovery pipelines.

As the scientific community continues to explore small-molecule therapeutics, 1-(1-Benzothiophene-2-carbonyl)azetidin-3-amine remains a promising candidate. Its integration into combinatorial chemistry libraries and virtual screening databases underscores its potential to address unmet medical needs. With ongoing research into its mechanistic pathways and therapeutic applications, this compound exemplifies the intersection of chemical innovation and biomedical advancement.